Cas no 1073354-81-0 (6-(4-Fluorophenyl)pyridine-3-boronic Acid Pinacol Ester)

• Product Name: 6-(4-Fluorophenyl)pyridine-3-boronic Acid Pinacol Ester
• CAS No: 1073354-81-0
• MF: C₁₇H₁₉BFNO₂
• MW: 299.147668123245
• MDL: MFCD09037494
• CID: 857644
• PubChem ID: 44755190
• Update Time: 2025-10-23

6-(4-Fluorophenyl)pyridine-3-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-(4-Fluorophenyl)pyridine-3-boronic acid pinacol ester
• Pyridine, 2-(4-fluorophenyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(4-FLUOROPHENYL)-5-(4,4,5,5-TETRAMETHYL-[1,3,2]-DIOXABOROLAN-2-YL)PYRIDINE
• 1073354-81-0
• DTXSID90660637
• J-001853
• AS-48790
• AKOS005259369
• FD10066
• 6-(4-Fluorophenyl)pyridine-3-boronicacidpinacolester
• CS-0174962
• MFCD09037494
• 6-(4-Fluorophenyl)pyridine-3-boronic Acid Pinacol Ester

• MDL： MFCD09037494
• Inchi： 1S/C17H19BFNO2/c1-16(2)17(3,4)22-18(21-16)13-7-10-15(20-11-13)12-5-8-14(19)9-6-12/h5-11H,1-4H3
• InChI Key： CTCLIEHCPOJNSW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 299.14900
• Monoisotopic Mass: 299.1492872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 3.18690

Additional information on 6-(4-Fluorophenyl)pyridine-3-boronic Acid Pinacol Ester

Research Briefing on 6-(4-Fluorophenyl)pyridine-3-boronic Acid Pinacol Ester (CAS: 1073354-81-0)

In recent years, the compound 6-(4-Fluorophenyl)pyridine-3-boronic Acid Pinacol Ester (CAS: 1073354-81-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions, a pivotal method in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The presence of the fluorophenyl group and the boronic ester functionality makes this compound particularly valuable for constructing bioactive molecules with enhanced properties.

A recent study published in the Journal of Medicinal Chemistry explored the application of 6-(4-Fluorophenyl)pyridine-3-boronic Acid Pinacol Ester in the synthesis of novel kinase inhibitors. The research team utilized this compound as a key intermediate to develop a series of pyridine-based inhibitors targeting tyrosine kinases, which are implicated in various cancers. The study reported a 30% improvement in inhibitory activity compared to previous analogs, highlighting the compound's potential in drug discovery.

Another significant advancement was documented in a 2023 paper in ACS Chemical Biology, where researchers employed 6-(4-Fluorophenyl)pyridine-3-boronic Acid Pinacol Ester to create fluorescent probes for imaging cellular processes. The boronic ester moiety facilitated the selective labeling of glycoproteins in live cells, enabling real-time monitoring of glycosylation patterns. This breakthrough has opened new avenues for studying post-translational modifications in disease models.

In addition to its synthetic applications, the compound's stability and reactivity profile have been the subject of recent investigations. A study in Organic Letters (2024) demonstrated that 6-(4-Fluorophenyl)pyridine-3-boronic Acid Pinacol Ester exhibits remarkable stability under physiological conditions, making it suitable for in vivo applications. The researchers also noted its compatibility with aqueous reaction conditions, a rare feature for boronic esters.

From an industrial perspective, the demand for 6-(4-Fluorophenyl)pyridine-3-boronic Acid Pinacol Ester has surged, as evidenced by its inclusion in several patent applications for anticancer and anti-inflammatory drugs. A 2024 market analysis by Chemical & Engineering News projected a 15% annual growth in its usage over the next five years, driven by its versatility in medicinal chemistry.

In conclusion, 6-(4-Fluorophenyl)pyridine-3-boronic Acid Pinacol Ester (CAS: 1073354-81-0) continues to be a cornerstone in chemical biology and pharmaceutical research. Its unique structural features and broad applicability position it as a critical tool for developing next-generation therapeutics and diagnostic agents. Future research is expected to further explore its potential in targeted drug delivery and bioorthogonal chemistry.